Cas no 941966-40-1 (N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide
• CAS No: 941966-40-1
• MF: C₁₅H₁₂N₂O₃S₂
• MW: 332.397380828857
• CID: 5501489
• PubChem ID: 18585557
• Update Time: 2025-10-29

N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(benzo[d]thiazol-5-yl)-4-(methylsulfonyl)benzamide
• N-(1,3-benzothiazol-5-yl)-4-methylsulfonylbenzamide
• 941966-40-1
• AKOS024468824
• F2806-0287
• N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide

• Inchi： 1S/C15H12N2O3S2/c1-22(19,20)12-5-2-10(3-6-12)15(18)17-11-4-7-14-13(8-11)16-9-21-14/h2-9H,1H3,(H,17,18)
• InChI Key： KRBRPNWROHQUTG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(NC2C=CC3=C(C=2)N=CS3)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 332.02893460g/mol
• Monoisotopic Mass: 332.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide

Introduction to N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide (CAS No. 941966-40-1)

N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide (CAS No. 941966-40-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a 1,3-benzothiazole moiety in its structure imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The 1,3-benzothiazole scaffold is a heterocyclic compound consisting of a benzene ring fused with a thiazole ring. This structural feature has been widely explored in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The benzothiazole core is known for its antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in academic and industrial research settings.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel compounds based on the benzamide and benzothiazole frameworks. These compounds are particularly attractive because they can modulate various biological pathways by binding to specific enzymes and receptors. The introduction of the 4-methanesulfonyl group into the benzamide moiety further enhances the compound's pharmacological activity by improving its solubility and bioavailability.

N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide has been investigated for its potential role in treating a range of diseases, including cancer, inflammation, and infectious disorders. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on several key enzymes involved in disease progression. For instance, it has shown promise in inhibiting proteases that are crucial for tumor growth and metastasis.

The compound's mechanism of action is thought to involve its ability to bind to target proteins with high affinity. This binding can lead to the modulation of cellular processes such as signal transduction, DNA replication, and apoptosis. The precise interaction between N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide and its biological targets is being actively studied to optimize its therapeutic potential.

The synthesis of N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methanesulfonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to produce this compound in high yields with minimal side reactions.

In addition to its therapeutic applications, N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide has also been explored for its potential use in agrochemicals and material science. Its unique chemical properties make it a valuable building block for designing novel materials with specific functionalities.

The ongoing research into N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide underscores the importance of heterocyclic compounds in drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in developing new treatments for complex diseases.

The future prospects for this compound are promising, with several clinical trials underway to evaluate its safety and efficacy in human patients. If these trials yield positive results, N-(1,3-benzothiazol-5-yl)-4-methanesulfonylbenzamide) could become a cornerstone in the treatment of various diseases.